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Compound of Interest

Compound Name: 2-(Vinyloxy)ethanol

Cat. No.: B1195950 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the safe disposal of 2-(vinyloxy)ethanol
(CAS No. 764-48-7), a flammable liquid utilized in the synthesis of plastics, lacquers, and

protective coatings.[1][2][3] Adherence to these protocols is critical to mitigate risks and ensure

compliance with regulatory standards.

Chemical and Physical Properties Guiding Disposal
Understanding the properties of 2-(vinyloxy)ethanol is the first step in determining the

appropriate disposal pathway. As a flammable liquid and vapor, it is classified as a hazardous

waste, primarily due to its ignitability.[3][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1195950?utm_src=pdf-interest
https://www.benchchem.com/product/b1195950?utm_src=pdf-body
https://www.lookchem.com/casno764-48-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5251313.htm
https://www.guidechem.com/encyclopedia/2-vinyloxy-ethanol-dic6825.html
https://www.benchchem.com/product/b1195950?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-vinyloxy-ethanol-dic6825.html
https://www.echemi.com/sds/2-vinyloxyethanol-pid_Rock14972.html
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Implication for Disposal

CAS Number 764-48-7

Unique identifier for accurate

waste tracking and

documentation.

Molecular Formula C₄H₈O₂

Provides information on the

chemical composition for

waste profiling.[1][6]

Flash Point 120 °F (approximately 48.9 °C)

Classified as a flammable

liquid (Category 3), dictating

the need for collection as

hazardous waste.[1][4][5]

Boiling Point 143 °C (lit.)

Its volatility requires that waste

containers are kept tightly

sealed to prevent the release

of flammable vapors.[1][2]

GHS Hazard Statement
H226: Flammable liquid and

vapour

Reinforces the primary hazard

and the necessity for

specialized disposal.[3][4]

Disposal Code (Generic) P501

Dispose of contents/container

to an appropriate treatment

and disposal facility.[4]

Procedural Steps for Disposal
The disposal of 2-(vinyloxy)ethanol must be conducted in a manner that ensures the safety of

laboratory personnel and prevents environmental contamination. The following protocol

outlines the necessary steps for its collection and disposal.

Experimental Protocol: Collection and Segregation of 2-(Vinyloxy)ethanol Waste

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.lookchem.com/casno764-48-7.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=764-48-7
https://www.lookchem.com/casno764-48-7.html
https://www.echemi.com/sds/2-vinyloxyethanol-pid_Rock14972.html
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.lookchem.com/casno764-48-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5251313.htm
https://www.guidechem.com/encyclopedia/2-vinyloxy-ethanol-dic6825.html
https://www.echemi.com/sds/2-vinyloxyethanol-pid_Rock14972.html
https://www.echemi.com/sds/2-vinyloxyethanol-pid_Rock14972.html
https://www.benchchem.com/product/b1195950?utm_src=pdf-body
https://www.benchchem.com/product/b1195950?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-vinyloxy-ethanol-dic6825.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Container Selection: Use a designated, chemically compatible waste container. The

container must be in good condition, with a secure, tightly fitting lid.[5][7] Glass or an

appropriate type of plastic container is suitable.[5]

Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical

name "2-(Vinyloxy)ethanol," and the associated hazards (e.g., "Flammable Liquid").[5] Do

not use abbreviations.

Segregation: Collect 2-(vinyloxy)ethanol waste separately from other waste streams,

particularly incompatible materials such as strong oxidizing agents.[3] Do not mix non-

halogenated solvent waste like 2-(vinyloxy)ethanol with halogenated solvents to avoid

higher disposal costs.[8]

Collection: Pour the waste carefully into the designated container, avoiding splashes. Do not

fill the container beyond 90% of its capacity to allow for vapor expansion.[7]

Storage: Keep the waste container closed at all times, except when adding waste.[5][7] Store

the container in a well-ventilated, cool, and designated hazardous waste accumulation area,

away from sources of ignition.[3][4]

Arranging for Disposal: Once the container is full or the project is complete, arrange for

disposal through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor.[5][9] You are responsible for the waste from

"cradle to grave."[8]

Disposal Pathway Decision Logic
The following diagram illustrates the decision-making process for the proper disposal of 2-
(vinyloxy)ethanol, from the point of generation to final disposal.

Caption: Disposal workflow for 2-(Vinyloxy)ethanol waste.

Important Considerations:

Regulatory Compliance: Disposal procedures are governed by local, state, and federal

regulations. Always consult with your institution's EHS department to ensure full compliance.

[3][5]
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Spill Management: In the event of a spill, prevent further leakage if it is safe to do so.[4]

Absorb the spill with inert material (e.g., sand, earth) and place it in a sealed container for

disposal as hazardous waste. Ensure the area is well-ventilated.

Prohibition of Drain Disposal: Under no circumstances should 2-(vinyloxy)ethanol or its

containers be disposed of down the sanitary sewer.[5][8] This practice is illegal and can harm

the environment and wastewater treatment systems.[8]

Empty Containers: Even empty containers that held 2-(vinyloxy)ethanol may retain

hazardous residues and vapors. They should be managed as hazardous waste unless

properly triple-rinsed, with the rinsate collected as hazardous waste.[9] Consult your EHS for

specific procedures on empty container management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1195950#2-vinyloxy-ethanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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